Cas no 49666-97-9 (2-(2-aminophenyl)-2-oxoethane-1-sulfonamide)

• Product Name: 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide
• CAS No: 49666-97-9
• MDL: MFCD24631979
• CID: 4654156
• PubChem ID: 91654386
• Update Time: 2025-07-23

2-(2-aminophenyl)-2-oxoethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide

• MDL： MFCD24631979

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide

Introduction to 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide (CAS No. 49666-97-9)

2-(2-aminophenyl)-2-oxoethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 49666-97-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered attention due to its structural versatility and potential pharmacological applications. The compound features a benzene ring substituted with an amino group at the 2-position, linked to an ethylidene sulfonamide moiety, which confers unique reactivity and binding properties. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological targets.

The chemical framework of 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide positions it as a valuable intermediate in the synthesis of more complex molecules. Its sulfonamide group is particularly noteworthy, as sulfonamides are well-documented scaffolds in drug discovery, exhibiting diverse interactions with biological macromolecules. The presence of the oxoethylidene bridge introduces rigidity, which can be exploited to fine-tune binding affinities and selectivity in target-based assays. This compound’s potential lies not only in its inherent properties but also in its adaptability for functionalization, making it a versatile building block for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide as a lead compound for drug development. Studies suggest that derivatives of this scaffold may exhibit inhibitory activity against enzymes implicated in metabolic disorders and inflammatory pathways. The aromatic amino group at the para position relative to the sulfonamide provides a hydrogen bonding network that could enhance interactions with protein targets, such as kinases or transcription factors. Such interactions are critical for modulating signaling cascades that underpin various pathological conditions.

In the context of modern pharmaceutical research, CAS No. 49666-97-9 has been employed in high-throughput screening (HTS) campaigns to identify hits with therapeutic potential. The sulfonamide moiety’s propensity to engage with polar residues in protein active sites makes it an attractive feature for designing small-molecule inhibitors. Additionally, the ethylidene group’s ability to adopt multiple conformations could contribute to favorable entropic contributions during binding, improving drug-likeness parameters such as solubility and metabolic stability.

The synthesis of 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide typically involves multi-step organic transformations, including condensation reactions between appropriately substituted benzene derivatives and sulfonamides precursors. Advances in synthetic methodologies have enabled more efficient routes, reducing reliance on hazardous reagents while improving yields and purity. These improvements align with broader trends in green chemistry, emphasizing sustainability and safety in laboratory practices. The compound’s synthetic accessibility further enhances its utility as a starting material for exploring structure–activity relationships (SAR).

Emerging research indicates that modifications to the core structure of 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide can yield compounds with enhanced pharmacological profiles. For instance, introducing fluorine atoms at strategic positions on the benzene ring has been shown to modulate lipophilicity and metabolic degradation rates. Such structural optimizations are facilitated by advanced spectroscopic techniques like NMR spectroscopy and mass spectrometry, which provide detailed insights into molecular conformation and dynamics.

The role of sulfonamides as pharmacophores extends beyond their classical applications in antibacterial therapy. Contemporary research explores their utility in addressing neurological disorders, cancer, and autoimmune diseases. The ability of CAS No. 49666-97-9 derivatives to interact with biological targets through multiple non-covalent bonds underscores their promise as candidates for next-generation therapeutics. Collaborative efforts between academic laboratories and pharmaceutical companies have accelerated the discovery pipeline for sulfonamide-based drugs.

In conclusion, 2-(2-aminophenyl)-2-oxoethane-1-sulfonamide (CAS No. 49666-97-9) represents a compelling subject of study within pharmaceutical chemistry. Its unique structural features—combining an aromatic amino group with a sulfonamide moiety—position it as a versatile scaffold for drug design. Ongoing research into its derivatives continues to uncover new therapeutic possibilities, reinforcing its importance as both an academic curiosity and a practical tool for medicinal chemists.